Cas no 100058-38-6 (1H-2-Benzopyran, 3,4-dihydro-5,8-dimethyl-)

1H-2-Benzopyran, 3,4-dihydro-5,8-dimethyl- structure
100058-38-6 structure
Product Name:1H-2-Benzopyran, 3,4-dihydro-5,8-dimethyl-
CAS No:100058-38-6
MF:C11H14O
MW:162.228263378143
CID:1124633
PubChem ID:55250727
Update Time:2025-04-20

1H-2-Benzopyran, 3,4-dihydro-5,8-dimethyl- Chemical and Physical Properties

Names and Identifiers

    • 1H-2-Benzopyran, 3,4-dihydro-5,8-dimethyl-
    • SY362847
    • SCHEMBL11981381
    • 5,8-Dimethylisochroman
    • AKOS006279082
    • 100058-38-6
    • Inchi: 1S/C11H14O/c1-8-3-4-9(2)11-7-12-6-5-10(8)11/h3-4H,5-7H2,1-2H3
    • InChI Key: RWFQTRLEIAXERF-UHFFFAOYSA-N
    • SMILES: O1CCC2C(C)=CC=C(C)C=2C1

Computed Properties

  • Exact Mass: 162.10452
  • Monoisotopic Mass: 162.104465066g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 155
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 9.2Ų

Experimental Properties

  • PSA: 9.23
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